Cas no 110763-09-2 (5-Chloro-1-methyl-1H-pyrazole-4-carbonyl Chloride)

5-Chloro-1-methyl-1H-pyrazole-4-carbonyl Chloride structure
110763-09-2 structure
Product Name:5-Chloro-1-methyl-1H-pyrazole-4-carbonyl Chloride
CAS No:110763-09-2
MF:C5H4Cl2N2O
MW:179.004058837891
MDL:MFCD02179947
CID:135496
PubChem ID:2735773
Update Time:2025-04-19

5-Chloro-1-methyl-1H-pyrazole-4-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonylchloride, 5-chloro-1-methyl-
    • 5-Chloro-1-methyl-1H-pyrazole-4-carbonyl chloride
    • 5-chloro-1-methylpyrazole-4-carbonyl chloride
    • 1H-Pyrazole-4-carbonylchloride,5-chloro-1-methyl
    • J-002476
    • DTXSID20370934
    • SCHEMBL619113
    • FT-0620211
    • 110763-09-2
    • XFDCYGXUXLYMNP-UHFFFAOYSA-N
    • AKOS006343470
    • MFCD02179947
    • PS-10704
    • A802242
    • J-517261
    • 4-AMINO-1-METHYL-3-PROPYLPYRAZOLE-5-CARBOXAMIDEHYDROCHLORIDE
    • 5-Chloro-1-methyl-1H-pyrazole-4-carbonyl chloride, AldrichCPR
    • 5-Chloro-1-methyl-1H-pyrazole-4-carbonyl Chloride
    • MDL： MFCD02179947
    • Inchi： 1S/C5H4Cl2N2O/c1-9-4(6)3(2-8-9)5(7)10/h2H,1H3
    • InChI Key： XFDCYGXUXLYMNP-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)Cl)C=NN1C

Computed Properties

  • Exact Mass: 177.97000
  • Monoisotopic Mass: 177.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.55
  • Melting Point: 50 °C
  • Boiling Point: 255.4°Cat760mmHg
  • Flash Point: 108.3°C
  • Refractive Index: 1.611
  • PSA: 34.89000
  • LogP: 1.45250

5-Chloro-1-methyl-1H-pyrazole-4-carbonyl Chloride Security Information

  • Hazardous Material transportation number：UN 3261
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39;S45
  • Risk Phrases：R34
  • Storage Condition：(BD103242)

5-Chloro-1-methyl-1H-pyrazole-4-carbonyl Chloride Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-1-methyl-1H-pyrazole-4-carbonyl Chloride Pricemore >>

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